Cas no 4789-09-7 (1-Phenylpiperidin-2-one)

1-Phenylpiperidin-2-one is a heterocyclic organic compound featuring a piperidinone core substituted with a phenyl group at the 1-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. Its lactam functionality enables participation in ring-opening reactions, while the phenyl group enhances reactivity in electrophilic aromatic substitutions or cross-coupling processes. The compound’s stability under standard conditions and compatibility with common organic solvents facilitate handling in multistep syntheses. It is often employed in the development of bioactive molecules, including CNS-targeting agents, due to its structural resemblance to pharmacologically relevant scaffolds. High purity grades are available to meet rigorous research and industrial requirements.

1-Phenylpiperidin-2-one structure

Product Name:1-Phenylpiperidin-2-one

CAS No:4789-09-7

MF:C₁₁H₁₃NO

MW:175.227022886276

MDL:MFCD04037163

CID:325965

PubChem ID:571760

Update Time:2025-05-20

1-Phenylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

- 1-Phenylpiperidin-2-one
- 2-Piperidinone,1-phenyl-
- 1-Phenyl-2-piperidinone
- 1-phenyl-2-piperidone
- 1-phenyl-2-pyrimidinone
- 1-phenylpiperidin-2-on
- 1-Phenyl-piperidin-2-one
- AC1LC943
- AC1Q6L5T
- N-phenylpiperidinone
- n-phenyl-piperidone
- SureCN76559
- N-Phenyl-2-piperidinone
- NKOGCJIYHZVBDR-UHFFFAOYSA-N
- 2-Piperidinone, 1-phenyl-
- phenylpiperidone
- 1-Phenyl-2-piperdinone
- 1-Phenyl-2-piperidinone #
- 3068AH
- ST096377
- TL8001563
- Z118333670
- 4789-09-7
- FT-0691152
- MFCD04037163
- DTXSID50341258
- SY023118
- AKOS006240976
- SB41479
- CS-M2638
- 1-Phenyl-2-piperidinone; 1-Phenyl-2-piperidone
- EN300-220082
- CS-14729
- C12699
- SCHEMBL76559
- DB-312338
- MDL： MFCD04037163
- Inchi： 1S/C11H13NO/c13-11-8-4-5-9-12(11)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2
- InChI Key： NKOGCJIYHZVBDR-UHFFFAOYSA-N
- SMILES： O=C1CCCCN1C1C=CC=CC=1

Computed Properties

Exact Mass: 175.09979
Monoisotopic Mass: 175.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 20.3

Experimental Properties

Density: 1.107
Melting Point: 99-100 ºC
Boiling Point: NA
PSA: 20.31

1-Phenylpiperidin-2-one Security Information

Hazard Statement： CAUTION: May irritate eyes, skin
Safety Instruction： CAUT

1-Phenylpiperidin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P10540-1g	1-Phenylpiperidin-2-one	4789-09-7	98%	1g	￥4872.0	2022-04-27
Chemenu	CM120320-250mg	1-Phenyl-2-piperidinone	4789-09-7	95%	250mg	$61	2023-02-18
Chemenu	CM120320-1g	1-Phenyl-2-piperidinone	4789-09-7	95%	1g	$165	2023-02-18
eNovation Chemicals LLC	D765354-100mg	1-PHENYL-PIPERIDIN-2-ONE	4789-09-7	98+%	100mg	$75	2024-06-06
eNovation Chemicals LLC	D765354-250mg	1-PHENYL-PIPERIDIN-2-ONE	4789-09-7	98+%	250mg	$95	2024-06-06
eNovation Chemicals LLC	D765354-5g	1-PHENYL-PIPERIDIN-2-ONE	4789-09-7	98+%	5g	$430	2024-06-06
A2B Chem LLC	AG18999-1g	1-PHENYL-PIPERIDIN-2-ONE	4789-09-7	98%	1g	$122.00	2024-04-19
abcr	AB594090-250mg	1-Phenylpiperidin-2-one; .	4789-09-7		250mg	€157.90	2024-07-19
abcr	AB594090-1g	1-Phenylpiperidin-2-one; .	4789-09-7		1g	€308.40	2024-07-19
abcr	AB594090-5g	1-Phenylpiperidin-2-one; .	4789-09-7		5g	€920.80	2024-07-19